Cas no 1804711-88-3 (Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate)

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate for drug development. Its dimethoxy and ester functionalities provide versatile reactivity for further derivatization, enabling the synthesis of complex molecules. The compound exhibits favorable physicochemical properties, including moderate lipophilicity and solubility, which are advantageous for formulation studies. Its structural features contribute to improved binding affinity in target interactions, particularly in enzyme inhibition applications. The presence of fluorine atoms also imparts electron-withdrawing effects, influencing the electronic distribution of the pyridine ring for tailored reactivity. This compound serves as a key building block in medicinal chemistry for the design of bioactive molecules.

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate structure

1804711-88-3 structure

Product Name:Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate

CAS No:1804711-88-3

MF:C₁₁H₁₃F₂NO₄

MW:261.22203040123

CID:4852308

Update Time:2025-07-02

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate
- Inchi： 1S/C11H13F2NO4/c1-4-18-11(15)8-6(9(12)13)5-7(16-2)14-10(8)17-3/h5,9H,4H2,1-3H3
- InChI Key： SVBWUUDTMRKCGD-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N=C(C=1C(=O)OCC)OC)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 278
XLogP3: 2.3
Topological Polar Surface Area: 57.6

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029070932-250mg	Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate	1804711-88-3	97%	250mg	$475.20	2022-04-01
Alichem	A029070932-500mg	Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate	1804711-88-3	97%	500mg	$806.85	2022-04-01
Alichem	A029070932-1g	Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate	1804711-88-3	97%	1g	$1,564.50	2022-04-01

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate (CAS No. 1804711-88-3)

Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate (CAS No. 1804711-88-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and dimethoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

The structural features of Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate make it a valuable intermediate in organic synthesis. The presence of the difluoromethyl group enhances its metabolic stability, a critical factor in medicinal chemistry. Meanwhile, the ethyl carboxylate moiety provides versatility for further derivatization. These attributes align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents.

In recent years, the demand for fluorinated pyridines like CAS No. 1804711-88-3 has surged due to their applications in crop protection and pharmaceutical intermediates. Fluorine incorporation often improves bioavailability and target specificity, addressing key challenges in drug design. This compound's 2,6-dimethoxy configuration also contributes to steric effects that influence molecular interactions—a hot topic in computational chemistry and AI-assisted drug discovery.

Synthetic routes to Ethyl 4-(difluoromethyl)-2,6-dimethoxypyridine-3-carboxylate typically involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions. Optimizing these methods for high-yield production remains a focus area, especially with growing interest in flow chemistry techniques. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while HPLC purity testing ensures compliance with industry standards.

From a commercial perspective, CAS No. 1804711-88-3 caters to niche markets in contract research organizations (CROs) and custom synthesis providers. Its relevance to proteolysis-targeting chimeras (PROTACs) and kinase inhibitors reflects broader shifts toward targeted therapies. Storage recommendations typically emphasize protection from moisture and light to maintain stability—a consideration echoed in GMP guidelines for advanced intermediates.

Environmental and regulatory aspects of difluoromethyl-containing compounds are frequently discussed in REACH compliance forums. While 1804711-88-3 itself isn’t classified as hazardous, proper waste disposal protocols for fluorinated byproducts are essential. These discussions intersect with emerging green solvent initiatives and circular economy principles in chemical manufacturing.

Future research directions may explore enzyme inhibition potentials of derivatives from this compound, particularly in anti-inflammatory or antiviral applications. The compound’s logP values and ADME profiles (Absorption, Distribution, Metabolism, Excretion) could further position it as a candidate for preclinical studies. Such investigations align with pharmaceutical industry priorities around first-in-class therapeutics and personalized medicine.

For suppliers and distributors, accurate COA documentation (Certificate of Analysis) and batch-to-batch consistency are critical selling points for 1804711-88-3. Digital platforms now emphasize structure-searchable databases to facilitate procurement—a response to the growing integration of cheminformatics tools in R&D workflows. This compound’s SMILES notation (CCOC(=O)C1=C(OC)C=C(C(F)F)N=C1OC) enables efficient virtual screening compatibility.